Cas no 1201633-52-4 (1-(4-Ethoxyphenyl)propylamine Hydrochloride)

• Product Name: 1-(4-Ethoxyphenyl)propylamine Hydrochloride
• CAS No: 1201633-52-4
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• MDL: MFCD11226488
• CID: 1068381
• PubChem ID: 25049767
• Update Time: 2025-06-30

1-(4-Ethoxyphenyl)propylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(4-Ethoxyphenyl)propyl]amine hydrochloride
• 1-(4-ethoxyphenyl)ethyl acetate
• 1-(4-ethoxyphenyl)propan-1-amine hydrochloride
• AG-E-81880
• Benzenemethanol,4-ethoxy-a-methyl-, 1-acetate
• Benzenemethanol,4-ethoxy-a-methyl-, acetate (9CI)
• CTK4F7371
• SB79077
• BS-37152
• CS-0318727
• 1-(4-ethoxyphenyl)propan-1-aminehydrochloride
• SCHEMBL4935655
• MFCD11226488
• 1201633-52-4
• BYB63352
• N12061
• 1-(4-ETHOXYPHENYL)-1-PROPANAMINE HYDROCHLORIDE
• 1-(4-Ethoxyphenyl)propan-1-amine HCl
• 1-(4-ethoxyphenyl)propan-1-amine;hydrochloride
• AKOS005111032
• 1-(4-Ethoxyphenyl)propylamine Hydrochloride

• MDL： MFCD11226488
• Inchi： 1S/C11H17NO.ClH/c1-3-11(12)9-5-7-10(8-6-9)13-4-2;/h5-8,11H,3-4,12H2,1-2H3;1H
• InChI Key： MZAWIUQNMJTCHM-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1C=CC(=CC=1)C(CC)N

Computed Properties

• Exact Mass: 215.1076919g/mol
• Monoisotopic Mass: 215.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Melting Point: NA

1-(4-Ethoxyphenyl)propylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 1-(4-Ethoxyphenyl)propylamine Hydrochloride

Introduction to 1-(4-Ethoxyphenyl)propylamine Hydrochloride (CAS No: 1201633-52-4)

1-(4-Ethoxyphenyl)propylamine Hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1201633-52-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, a hydrochloride salt, belongs to the amine class of organic molecules and exhibits a structural framework that combines an aromatic ethoxy-substituted benzene ring with a propylamine side chain. The presence of the hydrochloride moiety enhances its solubility in aqueous systems, making it a valuable candidate for various biochemical and pharmacological applications.

The molecular structure of 1-(4-Ethoxyphenyl)propylamine Hydrochloride consists of a phenyl ring substituted at the para position with an ethoxy group (-OCH₂CH₃), which imparts certain electronic and steric properties to the molecule. This substitution pattern influences its interaction with biological targets, potentially modulating its pharmacological activity. The propylamine chain, on the other hand, introduces basicity and reactivity that can be exploited in drug design and synthesis.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring the 1-(4-Ethoxyphenyl)propylamine scaffold. Research has indicated that such molecules may exhibit properties relevant to central nervous system (CNS) modulation, including potential effects on neurotransmitter systems. The aromatic ethoxyphenyl moiety is known to interact with various receptors and enzymes, while the propylamine group can serve as a pharmacophore for further derivatization and optimization.

One of the most compelling aspects of 1-(4-Ethoxyphenyl)propylamine Hydrochloride is its versatility in medicinal chemistry. The compound can serve as a key intermediate in the synthesis of more complex molecules designed to target specific therapeutic pathways. For instance, modifications to the propylamine side chain or the ethoxy substituent on the phenyl ring can alter the compound's pharmacokinetic profile, bioavailability, and target specificity. This flexibility makes it an attractive candidate for drug discovery programs aimed at developing novel therapeutic agents.

Recent studies have begun to unravel the potential biological activities of 1-(4-Ethoxyphenyl)propylamine Hydrochloride. Preliminary investigations suggest that this compound may possess properties relevant to both neurological and cardiovascular applications. For example, its structural similarity to certain known pharmacophores has led researchers to explore its potential as a precursor for agents targeting disorders such as depression, anxiety, and cognitive dysfunction. Additionally, its interaction with adrenergic receptors has been investigated for possible cardiovascular benefits.

The synthesis of 1-(4-Ethoxyphenyl)propylamine Hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by alkylation and salt formation. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes. The hydrochloride salt form is particularly advantageous due to its stability and ease of handling in laboratory settings.

In terms of pharmaceutical development, 1-(4-Ethoxyphenyl)propylamine Hydrochloride represents an important building block for further chemical exploration. Its unique structural features offer opportunities for designing derivatives with enhanced efficacy and reduced side effects. Researchers are leveraging computational modeling and high-throughput screening techniques to identify promising analogs within this chemical space. Such efforts are critical for accelerating the discovery of new drugs that address unmet medical needs.

The safety profile of 1-(4-Ethoxyphenyl)propylamine Hydrochloride is another critical consideration in its application as a pharmaceutical intermediate. While comprehensive toxicological data may still be under development, preliminary studies suggest that the compound exhibits moderate solubility in water and moderate stability under standard storage conditions. These properties are favorable for formulation development and preclinical testing. However, as with any chemical entity intended for medicinal use, thorough characterization of its safety and efficacy is essential before translation to clinical applications.

The future prospects for 1-(4-Ethoxyphenyl)propylamine Hydrochloride are promising, given its structural versatility and potential biological relevance. As drug discovery efforts continue to evolve, this compound is likely to play a significant role in developing next-generation therapeutics. Collaborative efforts between academic researchers and industry scientists will be crucial in harnessing its full potential. By combining traditional synthetic chemistry with modern biotechnological approaches, new insights into its pharmacological properties can be uncovered.

In conclusion,1-(4-Ethoxyphenyl)propylamine Hydrochloride (CAS No: 1201633-52-4) is a compound with considerable promise in pharmaceutical research. Its unique structural features make it a valuable intermediate for drug design, while preliminary studies highlight its potential biological activities relevant to neurological and cardiovascular disorders. With ongoing advancements in synthetic methodologies and computational drug design,1-(4-Ethoxyphenyl)propylamine Hydrochloride is poised to contribute significantly to future therapeutic developments.